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Compound of Interest

Compound Name: 6H05 TFA

Cat. No.: B10761728

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6H05 is a selective, allosteric inhibitor of the oncogenic KRas(G12C) mutant.[1][2] It functions

by binding to and stabilizing the inactive, GDP-bound state of KRas(G12C), thereby preventing

its interaction with downstream effectors and inhibiting pro-proliferative signaling pathways. The

trifluoroacetic acid (TFA) salt is a common formulation for synthetic peptides and small

molecules like 6H05. Proper preparation of a stock solution is critical for accurate and

reproducible results in cell-based assays. These application notes provide a detailed protocol

for the preparation, storage, and use of 6H05 TFA stock solutions in a research setting.

Quantitative Data Summary
For ease of reference, the key quantitative data for 6H05 TFA are summarized in the table

below.
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Parameter Value Source(s)

Molecular Weight 590.14 g/mol

Recommended Solvent Dimethyl sulfoxide (DMSO)

Storage (Stock Solution) -20°C for up to 1 month [2]

-80°C for up to 6 months [2]

Typical IC50 Range
Nanomolar to low micromolar

(cell-dependent)
[1]

Signaling Pathway of 6H05 Action
The diagram below illustrates the simplified signaling pathway inhibited by 6H05. KRas(G12C)

is a small GTPase that, when mutated, becomes locked in an active, GTP-bound state. This

leads to the constitutive activation of downstream pro-growth pathways such as the RAF-MEK-

ERK (MAPK) cascade. 6H05 allosterically binds to the inactive, GDP-bound form of

KRas(G12C), preventing its activation and subsequent downstream signaling.
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Stock Solution Preparation

Cell Culture Experiment

Weigh 6H05 TFA Powder

Dissolve in Anhydrous DMSO

Vortex to Solubilize

Aliquot into Single-Use Tubes

Store at -80°C

Thaw Stock Solution Aliquot

 For Experiment

Prepare Serial Dilutions
in Culture Medium

Treat Cells with Working Solutions

Incubate for a Defined Period
(e.g., 72 hours)

Perform Cell Viability Assay
(e.g., CellTiter-Glo)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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